Cas no 919090-33-8 (11H-Benzo[a]carbazole, 9-methoxy-8-methyl-)

11H-Benzo[a]carbazole, 9-methoxy-8-methyl- structure
919090-33-8 structure
Product Name:11H-Benzo[a]carbazole, 9-methoxy-8-methyl-
CAS No:919090-33-8
MF:C18H15NO
MW:261.317804574966
CID:766724
PubChem ID:16096649
Update Time:2025-04-19

11H-Benzo[a]carbazole, 9-methoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 11H-Benzo[a]carbazole, 9-methoxy-8-methyl-
    • 9-methoxy-8-methyl-11H-benzo[a]carbazole
    • 919090-33-8
    • DTXSID80582576
    • Inchi: 1S/C18H15NO/c1-11-9-15-14-8-7-12-5-3-4-6-13(12)18(14)19-16(15)10-17(11)20-2/h3-10,19H,1-2H3
    • InChI Key: IASGKSLOYFBIMX-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=CC2=C(C=1)NC1C3C=CC=CC=3C=CC=12

Computed Properties

  • Exact Mass: 261.115364102g/mol
  • Monoisotopic Mass: 261.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 25Ų
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